Cas no 2228145-22-8 (3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228145-22-8
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5909882
• PubChem ID: 165657434
• Update Time: 2025-11-02

3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid
• EN300-1765472
• 2228145-22-8

• Inchi： 1S/C9H8N2O3/c12-6-4-9(5-6,8(13)14)7-10-2-1-3-11-7/h1-3H,4-5H2,(H,13,14)
• InChI Key： WYPZYMSQRRPVFJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2N=CC=CN=2)C1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228145-22-8)

3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228145-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclobutane derivative features a pyrimidine ring and a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery and material science.

The molecular formula of 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid is C9H8N2O3, with a molecular weight of 192.17 g/mol. The compound exhibits a cyclobutane core, which is known for its strained ring system, often exploited in medicinal chemistry to enhance binding affinity and metabolic stability. The presence of the pyrimidin-2-yl moiety further expands its utility, as pyrimidine derivatives are prevalent in nucleobases and many FDA-approved drugs.

Researchers are increasingly interested in 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid due to its role as a building block in the synthesis of kinase inhibitors and other small-molecule therapeutics. Kinase inhibitors are a hot topic in oncology and autoimmune disease research, aligning with current trends in precision medicine. The compound's ability to modulate protein-protein interactions makes it valuable for developing next-generation therapeutics.

In agrochemical applications, 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid serves as a precursor for designing novel pesticides and herbicides. With the growing demand for sustainable agriculture, this compound's potential in creating environmentally friendly crop protection agents is a key area of exploration. Its structural features allow for modifications that can target specific plant pathogens while minimizing ecological impact.

The synthesis of 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the needs of high-throughput screening in drug discovery.

From a commercial perspective, the demand for 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid is rising, particularly in the contract research organization (CRO) and custom synthesis sectors. Pharmaceutical companies and academic institutions frequently seek this compound for exploratory studies, driving its market growth. Suppliers often provide it in milligram to kilogram quantities, with strict quality control to meet research standards.

Analytical characterization of 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid includes techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and stability, which are critical for reproducible research outcomes. Regulatory compliance, such as adherence to Good Laboratory Practice (GLP), is also emphasized in its production and distribution.

Future research directions for 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid may explore its derivatives for broader therapeutic indications, including antiviral and anti-inflammatory applications. The integration of artificial intelligence (AI) in molecular design could further accelerate the discovery of novel analogs with enhanced efficacy and safety profiles.

In summary, 3-oxo-1-(pyrimidin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228145-22-8) is a promising compound with multifaceted applications in life sciences and material innovation. Its structural complexity and functional diversity position it as a valuable asset in modern chemical research, aligning with industry trends and scientific advancements.